Cas no 1122484-84-7 (3beta,20alpha-dihydroxytaraxastane-28-oic acid)
1122484-84-7 structure
Product Name:3beta,20alpha-dihydroxytaraxastane-28-oic acid
CAS No:1122484-84-7
MF:C30H50O4
MW:474.715610027313
CID:2034322
PubChem ID:25132490
Update Time:2025-04-21
3beta,20alpha-dihydroxytaraxastane-28-oic acid Chemical and Physical Properties
Names and Identifiers
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- 3beta,20alpha-dihydroxytaraxastane-28-oic acid
- punicanolic acid
- (-)-Punicanolic acid
- Punicanolate
- 1122484-84-7
- (1S,2R,4aR,6aR,6aR,6bR,8aR,10S,12aR,14aR,14bS)-2,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14,14a,14b-hexadecahydropicene-4a-carboxylic acid
-
- Inchi： 1S/C30H50O4/c1-18-23-19-8-9-21-26(4)12-11-22(31)25(2,3)20(26)10-13-28(21,6)27(19,5)14-16-30(23,24(32)33)17-15-29(18,7)34/h18-23,31,34H,8-17H2,1-7H3,(H,32,33)
- InChI Key： WJCIWKNYROGCFD-UHFFFAOYSA-N
- SMILES： OC(C12CCC(C)(O)C(C)C1C1CCC3C4(CCC(O)C(C)(C)C4CCC3(C)C1(C)CC2)C)=O
Computed Properties
- Exact Mass: 474.37091007Da
- Monoisotopic Mass: 474.37091007Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 1
- Complexity: 868
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.258
- Topological Polar Surface Area: 77.8Ų
3beta,20alpha-dihydroxytaraxastane-28-oic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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